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Compound of Interest

Compound Name: Isopropyl! alcohol

Cat. No.: B3434983

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions for handling
isopropyl alcohol (IPA) in a laboratory environment. Adherence to these guidelines is critical
for ensuring a safe working environment and preventing accidents.

Understanding the Hazards

Isopropyl alcohol is a highly flammable liquid and vapor that can cause serious eye irritation
and may lead to drowsiness or dizziness.[1][2][3] It is crucial to be aware of its physical and
chemical properties to handle it safely.

Physical and Chemical Properties
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Property Value

Synonyms Isopropanol, 2-propanol, sec-propyl alcohol
Chemical Formula (CHs)2CHOH

Molecular Weight 60.11 g/mol

Appearance Clear, colorless liquid

Odor Slight alcohol odor

Boiling Point 82.3°C (180.1°F)

Melting Point -88°C (-126.4°F)

Flash Point 12°C (53.6°F) (Closed Cup)

Autoignition Temperature

399°C (750°F)

Vapor Density (air=1)

2.1

Solubility in Water

Complete

Source:[4]
Limit Value (volume % in air)
Lower Flame Limit (LFL) 2.0%
Upper Flame Limit (UFL) 12.0%

Source:[4]

Exposure Limits and Health Effects

Exposure to isopropyl alcohol can occur through inhalation, skin contact, eye contact, or

ingestion.[5] Understanding the permissible exposure limits is fundamental to preventing

adverse health effects.
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Q_c_QupatmnaLExp_o_sure Limits

Organization STEL

ACGIH 200 ppm 400 ppm

NIOSH 400 ppm (980 mg/m3) 500 ppm (1225 mg/m3)
OSHA (Final PEL) 400 ppm (980 mg/m3)

TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit) Source:[4][6]

Health Effects of Exposure

 Inhalation: High concentrations of vapor can irritate the respiratory tract and cause central
nervous system depression, with symptoms like headaches, dizziness, drowsiness, and in
severe cases, unconsciousness or coma.[7][8]

o Eye Contact: Can cause serious irritation, characterized by a burning sensation, redness,
tearing, and potential corneal injury.[7][8]

o Skin Contact: Prolonged contact can lead to dryness and irritation due to its defatting
properties.[8]

 Ingestion: May result in gastrointestinal irritation, nausea, vomiting, diarrhea, and central
nervous system depression.[7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure to
isopropyl alcohol.

Recommended PPE
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Body Part Protection Specification

Wear chemical splash goggles
that comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[7]
A face shield should be worn

Eyes/Face Safety Goggles/Face Shield

when there is a possibility of

splashing.[1]

Wear a flame-resistant lab
coat, long pants, and closed-
Skin/Body Chemical-resistant Lab Coat, toe shoes.[1] Nitrile or
Gloves neoprene gloves are
recommended for hand

protection.[5][8]

Use in areas with inadequate
ventilation or for high
concentrations.[5] A supplied-
Respiratory NIOSH-approved Respirator air respirator or self-contained
breathing apparatus (SCBA)
may be necessary for high or

unknown exposure levels.[5]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to prevent ignition and exposure.

Handling Protocol

o Work Area Preparation:

o Ensure the work area is well-ventilated.[5][8] A certified laboratory chemical fume hood is
recommended.[1]
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o Confirm that an eyewash station and safety shower are readily accessible and within a 10-
second travel distance.[5][7][8]

o Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[8][9]

o Transferring Isopropyl Alcohol.:

o Use non-sparking tools.[6][9]

o Ground and bond containers during transfer to prevent static discharge.[7][8][9]
e During Use:

o Avoid breathing vapors.[6]

o Prevent contact with eyes, skin, and clothing.[7]

o Keep containers tightly closed when not in use.[5][7]
e Post-Handling:

o Wash hands thoroughly after handling.[6][7]

o Remove and wash contaminated clothing before reuse.[7]

Storage Protocol

o Container Requirements:
o Store in tightly sealed, properly labeled containers.[1][5][8]
o Storage Location:
o Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[5][8]

o Itis recommended to store flammable liquids in a dedicated flammables safety cabinet.[5]

[9]

e Incompatible Materials:
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o Segregate from incompatible materials such as strong oxidizers, acids, and certain
reactive metals.[4][8]

Emergency Procedures

In the event of a spill, fire, or exposure, prompt and appropriate action is crucial.

Spill Response Protocol

e Immediate Actions:
o Evacuate personnel from the immediate area.
o Shut off all ignition sources.[6]

e Containment and Cleanup:

o For small spills (<1 gallon), trained personnel wearing appropriate PPE can clean the spill.

[9]

o Contain the spill using an inert absorbent material like vermiculite, sand, or activated
charcoal.[8][9]

o Collect the absorbed material and contaminated items into a labeled, leak-proof container
for hazardous waste disposal.[9]

e Large Spills:

o For large spills (>1 gallon), evacuate the area and contact the facility's emergency
response team.[9]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air immediately.[5][6] If
breathing is difficult or stops, provide artificial
respiration or oxygen. Seek medical attention if

symptoms persist.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, occasionally lifting the
upper and lower eyelids.[6][7] Remove contact
lenses if present and easy to do.[6] Seek

medical attention.

Skin Contact

Remove contaminated clothing.[5] Rinse the
affected area thoroughly with soap and water.[5]
Seek medical attention if irritation develops or

persists.

Ingestion

Do NOT induce vomiting.[5] If the person is
conscious, give 1-2 glasses of water to dilute
the substance.[5] Call a poison control center or

seek immediate medical attention.[5]

Firefighting Measures

o Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (COZ2), or dry chemical

extinguishers.[4][8] Do NOT use a straight stream of water, as it may spread the fire.[7]

» Protective Gear: Firefighters should wear a self-contained breathing apparatus (SCBA) and

full protective gear.[7]

o Hazards: Isopropyl alcohol is a flammable liquid, and its vapors can travel to an ignition

source and flash back.[7] Containers may explode when heated.[7]

Visualized Workflows and Relationships
Isopropyl Alcohol Handling Workflow
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Caption: A workflow for the safe handling of isopropyl alcohol.

Hazard Control Relationship Diagram
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Caption: Relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Isopropyl Alcohol
Safety in the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3434983#safety-precautions-for-handling-isopropyl-
alcohol-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.airgas.com/msds/001105.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/Isopropyl%20Alcohol.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-and-storage-of-isopropyl-alcohol-essential-guidelines-ap
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://www.benchchem.com/product/b3434983#safety-precautions-for-handling-isopropyl-alcohol-in-a-laboratory-setting
https://www.benchchem.com/product/b3434983#safety-precautions-for-handling-isopropyl-alcohol-in-a-laboratory-setting
https://www.benchchem.com/product/b3434983#safety-precautions-for-handling-isopropyl-alcohol-in-a-laboratory-setting
https://www.benchchem.com/product/b3434983#safety-precautions-for-handling-isopropyl-alcohol-in-a-laboratory-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3434983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

